Cas no 836657-20-6 (Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate)

• Product Name: Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate
• CAS No: 836657-20-6
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 1813578
• PubChem ID: 43119675
• Update Time: 2025-11-02

Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(tetrahydro-2-furanyl)methoxy]-, ethyl ester
• ethyl 2-((tetrahydrofuran-2-yl)methoxy)acetate
• AKOS005264386
• ethyl 2-(oxolan-2-ylmethoxy)acetate
• (Tetrahydrofuran-2-ylmethoxy)acetic Ethyl Ester
• YTXSZCZFXWWBGD-UHFFFAOYSA-N
• Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate
• SCHEMBL3253738
• 836657-20-6
• DA-34628

• Inchi： 1S/C9H16O4/c1-2-12-9(10)7-11-6-8-4-3-5-13-8/h8H,2-7H2,1H3
• InChI Key： YTXSZCZFXWWBGD-UHFFFAOYSA-N
• SMILES： O1CCCC1COCC(=O)OCC

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų

Additional information on Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate

Comprehensive Guide to Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate (CAS No. 836657-20-6)

Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate (CAS No. 836657-20-6) is a specialized organic compound widely used in pharmaceutical and fine chemical industries. This ester derivative, featuring a tetrahydrofuran (THF) moiety, exhibits unique chemical properties that make it valuable for synthesizing bioactive molecules. Researchers and manufacturers frequently seek this compound due to its role as a versatile building block in drug discovery and material science.

The molecular structure of Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate combines an ethyl ester group with a tetrahydrofuran-based ether linkage, offering both lipophilic and polar characteristics. This balance enhances its solubility in organic solvents while maintaining compatibility with aqueous systems—a critical feature for green chemistry applications. Recent studies highlight its potential in developing sustainable polymers, aligning with the global push toward eco-friendly materials.

In pharmaceutical applications, CAS 836657-20-6 serves as a key intermediate for chiral synthesis. Its tetrahydrofuran ring provides stereochemical control, making it indispensable for producing optically active compounds. Industry reports indicate growing demand for this chemical in API (Active Pharmaceutical Ingredient) manufacturing, particularly for cardiovascular and CNS drugs. The compound's stability under mild reaction conditions further boosts its adoption in continuous flow chemistry systems.

Analytical data for Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate reveals exceptional purity levels (>98%), meeting stringent GMP standards. Advanced purification techniques like molecular distillation ensure minimal impurities, a crucial factor for high-value chemical synthesis. Chromatographic studies demonstrate excellent batch-to-batch consistency, addressing quality concerns in preclinical research applications.

The compound's safety profile has been extensively documented through REACH compliance studies. Unlike many volatile esters, 836657-20-6 shows low vapor pressure at room temperature, reducing workplace exposure risks. This characteristic, combined with its biodegradability, positions it favorably within EPA's Safer Choice Program guidelines. Environmental impact assessments confirm negligible aquatic toxicity, supporting its use in green solvent formulations.

Market trends indicate surging interest in Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate from biotech startups and specialty chemical manufacturers. Patent filings have increased by 34% since 2020, particularly for drug delivery systems and functional excipients. Industry analysts attribute this growth to the compound's compatibility with lipid nanoparticle technologies—a hot topic in mRNA vaccine development and targeted cancer therapies.

From a regulatory perspective, CAS 836657-20-6 is classified as non-hazardous under OSHA Hazard Communication Standard. Its storage requirements are less stringent than typical oxygen-sensitive compounds, simplifying logistics for global suppliers. The compound's stability at ambient temperatures (up to 40°C) makes it ideal for emerging markets with limited cold chain infrastructure.

Innovative applications continue to emerge, including use in ionic liquid electrolytes for next-generation batteries. Recent ACS publications highlight its role in improving lithium-ion conductivity while suppressing dendrite formation. This positions Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate as a potential game-changer for electric vehicle energy storage solutions.

Quality control protocols for 836657-20-6 typically involve HPLC analysis with evaporative light scattering detection (ELSD). This method achieves superior sensitivity for detecting process-related impurities compared to traditional UV detection. Leading suppliers now provide comprehensive analytical method validation packages, responding to stringent FDA submission requirements for drug intermediates.

The future outlook for Ethyl 2-(tetrahydro-2-furanylmethoxy)acetate appears robust, with projected CAGR of 6.8% through 2030. Key growth drivers include expanding peptide therapeutics markets and advancements in enzymatic catalysis. As industries prioritize atom-efficient synthesis, this compound's unique structural features will likely unlock new click chemistry applications in coming years.